Cas no 23599-54-4 (2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid)

• Product Name: 2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid
• CAS No: 23599-54-4
• Molecular Formula: C₈₅H₁₆₈O₄
• Molecular Weight: 1254.24104881287
• CID: 258203

2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid Properties

Names and Identifiers

• Cyclopropaneeicosanoicacid, b-hydroxy-2-[(17S,18S)-17-methoxy-18-methylhexatriacontyl]-a-tetracosyl-, (aR,bR,1R,2S)-
• Hexacosanoicacid, 2-[1-hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]-,cis- (8CI)
• Mycolic acid IIa
• 2-[1-Hydroxy-18-[2-(17-methoxy-18-methylhexatriacontyl)cyclopropyl]octadecyl]hexacosanoic acid

• InChIKey： AAIWMXAOKUXQTP-UHFFFAOYSA-N
• Inchi： 1S/C85H168O4/c1-5-7-9-11-13-15-17-19-21-23-24-25-26-27-28-32-39-45-51-57-63-69-75-82(85(87)88)83(86)76-70-64-58-52-46-40-33-29-31-37-43-49-55-61-67-73-80-78-81(80)74-68-62-56-50-44-38-34-35-41-47-53-59-65-71-77-84(89-4)79(3)72-66-60-54-48-42-36-30-22-20-18-16-14-12-10-8-6-2/h79-84,86H,5-78H2,1-4H3,(H,87,88)
• SMILES： O(C)C(C(C)CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCC1CC1CCCCCCCCCCCCCCCCCC(C(C(=O)O)CCCCCCCCCCCCCCCCCCCCCCCC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 79
• Heavy Atom Count: 89
• Complexity: 1330
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids